Cas no 82872-97-7 (Propanenitrile,3-(1,3-benzodioxol-5-yloxy)-)

• Product Name: Propanenitrile,3-(1,3-benzodioxol-5-yloxy)-
• CAS No: 82872-97-7
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 730713
• PubChem ID: 158278
• Update Time: 2025-04-19

Propanenitrile,3-(1,3-benzodioxol-5-yloxy)- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-(1,3-benzodioxol-5-yloxy)-
• 3-(1,3-benzodioxol-5-yloxy)propanenitrile
• 82872-97-7
• DTXSID20232043
• AKOS000210625
• Propanenitrile, 3-(1,3-benzodioxol-5-yloxy)-

• Inchi： 1S/C10H9NO3/c11-4-1-5-12-8-2-3-9-10(6-8)14-7-13-9/h2-3,6H,1,5,7H2
• InChI Key： FJFNNPPPAFZQOX-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)OCCC#N

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.5Ų